N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H21N3O4S/c1-3-29(26,27)21-12-11-19(23-24-21)16-5-4-6-17(14-16)22-20(25)13-15-7-9-18(28-2)10-8-15/h4-12,14H,3,13H2,1-2H3,(H,22,25)
• InChI Key: KIMZNRQMJSIOBH-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NN=C(C=C1)C2=CC(=CC=C2)NC(=O)CC3=CC=C(C=C3)OC
• Molecular Formula: C21H21N3O4S
• Molecular Weight: 411.5 g/mol

Description

N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-(4-methoxyphenyl)acetamide, also known as EPMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research.

Scientific Research Applications

Modification and Anticancer Applications
One study highlighted the modification of related compounds to improve anticancer effects and reduce toxicity. By replacing the acetamide group with an alkylurea moiety in a compound structurally similar to N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-(4-methoxyphenyl)acetamide, researchers synthesized derivatives with potent antiproliferative activities against human cancer cell lines. These derivatives demonstrated significant inhibitory activity against PI3Ks and mTOR, key players in cancer progression, while showing reduced acute oral toxicity. Additionally, one compound effectively inhibited tumor growth in a mouse model, suggesting potential as effective anticancer agents with low toxicity (Xiao-meng Wang et al., 2015).

Antimicrobial Applications
Another study aimed at developing new heterocyclic compounds incorporating a sulfamoyl moiety, similar in functional groups to N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2-(4-methoxyphenyl)acetamide, for use as antimicrobial agents. These compounds were synthesized through various chemical reactions, resulting in derivatives with promising in vitro antibacterial and antifungal activities. This research underscores the compound's role in the synthesis of agents that could combat microbial infections effectively (E. Darwish et al., 2014).

Synthetic Pathways and Pharmacological Activities
Research has also focused on the synthesis and pharmacological evaluation of derivatives for various therapeutic applications. For instance, the synthesis of metabolites of related compounds has been achieved, showcasing the chemical versatility and potential for producing active pharmaceutical ingredients (M. Mizuno et al., 2006). Additionally, studies on derivatives have explored antinociceptive (pain-relieving) activities, offering insights into the development of new analgesics (D. Dogruer et al., 2000).